Cas no 1779860-50-2 (1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one)

• Product Name: 1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one
• CAS No: 1779860-50-2
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD32696041
• CID: 4780829
• Update Time: 2025-05-22

1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one

• MDL： MFCD32696041
• Inchi： 1S/C9H9N3O/c1-6-3-9-10-4-8(7(2)13)5-12(9)11-6/h3-5H,1-2H3
• InChI Key： LNSMVFVGOUXYQF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC2=CC(C)=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 0.4
• Topological Polar Surface Area: 47.3

Additional information on 1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one

1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one: A Comprehensive Overview

The compound 1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one, identified by the CAS number 1779860-50-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have garnered considerable attention due to their unique structural features and promising biological activities. The molecule's structure consists of a pyrazolo[1,5-a]pyrimidine ring system substituted with a methyl group at position 2 and an ethanone group at position 6. This combination of functional groups contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors. The ethanone group at position 6 plays a crucial role in stabilizing interactions with target proteins, making this compound a valuable candidate for further exploration in medicinal chemistry. Researchers have demonstrated that such derivatives can exhibit potent inhibitory effects against various kinases, including those implicated in cancer and inflammatory diseases.

The synthesis of 1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. This is followed by substitution reactions to introduce the methyl and ethanone groups at specific positions. The use of microwave-assisted synthesis has been shown to significantly enhance the efficiency and yield of this process, aligning with current trends toward sustainable and efficient chemical synthesis methods.

In terms of biological activity, this compound has been evaluated for its potential as an anticancer agent. Preclinical studies have revealed that it exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to target specific pathways involved in tumor growth and metastasis. Furthermore, its ability to modulate key signaling molecules such as MAPK and PI3K/AKT has been documented, providing insights into its mechanism of action.

The structural versatility of 1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one also makes it a promising candidate for further modification and optimization. By introducing additional substituents or altering the existing functional groups, chemists can potentially enhance its pharmacokinetic properties and therapeutic efficacy. For instance, recent research has explored the impact of substituent effects on the compound's solubility and bioavailability, paving the way for more effective drug delivery systems.

In conclusion, 1-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)ethan-1-one represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With its unique chemical properties and promising biological profile, this compound continues to be a focal point for researchers in the fields of organic synthesis and pharmacology. As ongoing studies unravel its full potential, it is likely to play an increasingly important role in the development of next-generation medicines.